3-Methyl-2-(2-methylpropyl)piperidine

• Molecular Formula: C10H21N
• Molecular Weight: 155.28 g/mol
• IUPAC Name: 3-methyl-2-(2-methylpropyl)piperidine
• InChI: InChI=1S/C10H21N/c1-8(2)7-10-9(3)5-4-6-11-10/h8-11H,4-7H2,1-3H3
• InChI Key: HNJRMISLECWKQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCNC1CC(C)C

Description

3-Methyl-2-(2-methylpropyl)piperidine ( 1341941-18-1) is a high-purity chemical building block for research and development. This compound features a piperidine ring, a fundamental scaffold in medicinal chemistry due to its prevalence in bioactive molecules . The structure is substituted with both methyl and 2-methylpropyl (isobutyl) groups, which can significantly influence its steric and electronic properties, making it a valuable intermediate in organic synthesis. With the molecular formula C 10 H 21 N and a molecular weight of 155.28 g/mol , this secondary amine is a versatile precursor. Piperidine derivatives are ubiquitous in pharmaceuticals, serving as key structural motifs in a wide range of therapeutic agents . Researchers can utilize this compound in the synthesis of more complex molecules, leveraging it as a core structure for developing new active compounds or as a standard in analytical studies. The specific steric configuration offered by the substituents makes it a candidate for investigating structure-activity relationships in drug discovery. This product is intended for research purposes and laboratory use only. It is not intended for diagnostic or therapeutic uses in humans or animals.

Preparation Methods

Synthesis of 2-Isobutyl-3-Methylcyclohexanone

Cyclohexanone derivatives are accessible via Claisen-Schmidt condensation or alkylation of enolates. For example, alkylation of ethyl acetoacetate with isobutyl bromide generates a β-keto ester, which undergoes cyclization under acidic conditions to yield the cyclohexanone framework.

Reductive Amination Protocol

The diketone is treated with ammonium acetate and sodium cyanoborohydride in methanol, facilitating imine formation followed by reduction to the piperidine ring. This one-pot procedure typically achieves moderate yields (40–60%) due to competing over-reduction or polymerization side reactions.

Transition Metal-Catalyzed Asymmetric Synthesis

Rhodium-catalyzed asymmetric reductive Heck reactions, as demonstrated by, enable enantioselective carbometalation of dihydropyridines. Adapting this methodology for 3-methyl-2-(2-methylpropyl)piperidine involves:

Partial Reduction of Pyridine

Pyridine is hydrogenated to 1,2,3,4-tetrahydropyridine using palladium on carbon under hydrogen atmosphere. This intermediate serves as a substrate for regioselective functionalization.

Rh-Catalyzed Carbometalation

Reaction of tetrahydropyridine with isobutyl boronic acid in the presence of [Rh(cod)OH]₂ and (R)-Segphos ligand induces enantioselective C–C bond formation at position 2. Subsequent hydrogenation with Wilkinson’s catalyst yields the target piperidine with >90% enantiomeric excess (ee).

Table 1. Comparative Analysis of Catalytic Asymmetric Synthesis

Step	Conditions	Yield (%)	ee (%)
Tetrahydropyridine prep	H₂ (1 atm), Pd/C, MeOH	85	–
Carbometalation	[Rh(cod)OH]₂, (R)-Segphos, THF	78	92
Hydrogenation	Wilkinson’s catalyst, H₂, EtOAc	89	90

Stepwise Alkylation of Piperidine Intermediates

Sequential alkylation of prefunctionalized piperidines provides a modular route to 3-methyl-2-(2-methylpropyl)piperidine.

Protection-Deprotection Strategy

• Boc Protection : 3-Methylpiperidine is treated with di-tert-butyl dicarbonate to form the Boc-protected amine.
• LDA-Mediated Deprotonation : Lithium diisopropylamide (LDA) deprotonates position 2, enabling alkylation with isobutyl iodide.
• Deprotection : Cleavage of the Boc group with HCl in dioxane yields the secondary amine.

This method achieves 65% overall yield but requires stringent temperature control (−78°C) to avoid over-alkylation.

Grignard Alkylation of Piperidinones

Piperidin-2-one intermediates undergo nucleophilic addition with methylmagnesium bromide, followed by reduction of the resulting hemiaminal to install the methyl group. Subsequent alkylation at position 2 with isobutyl Grignard reagent furnishes the target compound in 55% yield over three steps.

Green Chemistry and Scalability Considerations

Recent advances emphasize solvent-free reactions and catalytic recycling to enhance sustainability. For instance, the use of water as a solvent in reductive amination reduces environmental impact, albeit with a 15% yield penalty due to reduced substrate solubility.

Chemical Reactions Analysis

3-Methyl-2-(2-methylpropyl)piperidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: It can be reduced using hydrogenation methods, often employing palladium or rhodium catalysts.

Substitution: The compound can participate in nucleophilic substitution reactions, where the piperidine ring can be functionalized with different substituents.

Scientific Research Applications

3-Methyl-2-(2-methylpropyl)piperidine has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its role as a precursor in the synthesis of bioactive molecules.

Medicine: Piperidine derivatives are explored for their pharmacological properties, including anti-inflammatory and anti-tumor activities.

Industry: It is utilized in the production of various chemicals and materials due to its reactivity and stability.

Mechanism of Action

The mechanism of action of 3-Methyl-2-(2-methylpropyl)piperidine involves its interaction with specific molecular targets and pathways. For instance, piperidine derivatives are known to activate signaling pathways like NF-κB and PI3K/Akt, which are involved in cancer progression. These compounds can induce apoptosis through caspase-dependent pathways .

Comparison with Similar Compounds

Fenpropidin

Structure : 1-[3-(4-tert-butylphenyl)-2-methylpropyl]piperidine .
Key Differences :

• Fenpropidin incorporates a 4-tert-butylphenyl group on the piperidine nitrogen, whereas 3-Methyl-2-(2-methylpropyl)piperidine lacks aromatic substituents.
• The bulky tert-butylphenyl group in Fenpropidin enhances interactions with fungal enzymes, making it a potent fungicide . In contrast, the aliphatic isobutyl group in 3-Methyl-2-(2-methylpropyl)piperidine may favor interactions with mammalian receptors (e.g., opioid receptors) .

Activity :

• Fenpropidin targets sterol biosynthesis in fungi, while 3-Methyl-2-(2-methylpropyl)piperidine’s simpler structure may prioritize receptor binding over enzymatic inhibition.

JDTic Analogues (e.g., Compound 8e)

Structure: Derivatives of JDTic, such as (3R)-7-hydroxy-N-[(1S)-1-{[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]methyl}-2-methylpropyl]-3-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide (8e) . Key Similarities:

• Both 8e and 3-Methyl-2-(2-methylpropyl)piperidine feature a 2-methylpropyl group on the piperidine ring.
• The 3-methyl substituent in 8e is critical for κ-opioid receptor antagonism (K_e = 0.03 nM) .

Key Differences :

• 8e includes a tetrahydroisoquinoline-carboxamide moiety, which rigidifies the structure and enhances receptor selectivity (κ > μ, δ) .
• 3-Methyl-2-(2-methylpropyl)piperidine lacks this complex side chain, likely reducing its opioid receptor affinity but increasing synthetic accessibility.

Activity :

• 8e’s high potency (subnanomolar K_e) underscores the importance of methyl group placement and stereochemistry [(3R,4R) configuration] for κ-opioid selectivity .

COB-3 and PPB-6 (Neuronal nAChR Modulators)

Structure : Piperidine derivatives with small alkyl groups (e.g., isopropyl or ethyl) on the nitrogen .
Key Comparisons :

• Replacing phenylpropyl (KAB-18) with smaller 2-methylpropyl (as in COB-3) increases nAChR potency by 14-fold and eliminates non-nAChR effects .
• 3-Methyl-2-(2-methylpropyl)piperidine’s isobutyl group may similarly optimize steric interactions for receptor binding.

Activity :

• Small alkyl groups on piperidine nitrogen enhance selectivity for neuronal nAChRs, whereas bulkier groups (e.g., 3-phenylpropyl) reduce potency .

Etofenprox

Structure: 2-(4-ethoxyphenyl)-2-methylpropyl 3-phenoxybenzyl ether (pyrethroid-ether insecticide) . Key Differences:

• While Etofenprox contains a 2-methylpropyl group, it is part of an ether-based insecticide scaffold, unlike the piperidine-based 3-Methyl-2-(2-methylpropyl)piperidine.
• Highlights the versatility of 2-methylpropyl in diverse agrochemical contexts.

Data Table: Structural and Functional Comparison

Compound	Substituents on Piperidine	Biological Target	Potency (K_e or IC₅₀)	Selectivity	Application
3-Methyl-2-(2-methylpropyl)piperidine	3-methyl, 2-(2-methylpropyl)	Hypothetical κ-opioid	N/A	N/A	Research
Fenpropidin	1-[3-(4-tert-butylphenyl)-2-methylpropyl]	Fungal sterol biosynthesis	N/A	Fungal enzymes	Agriculture
JDTic analogue 8e	3-methyl, 2-(2-methylpropyl) + tetrahydroisoquinoline	κ-opioid receptor	0.03 nM	κ > μ, δ (1000:1)	Opioid research
COB-3	Piperidine-N-isopropyl + biphenyl ester	Neuronal nAChRs	IC₅₀ = 0.73 μM	Reduced off-target effects	Neuropharmacology
KAB-18	Piperidine-N-phenylpropyl	Non-nAChR sites	IC₅₀ = 10.2 μM	Low selectivity	Discontinued

Research Findings and Trends

Substituent Size and Position: Small alkyl groups (e.g., 2-methylpropyl) on piperidine improve receptor binding and selectivity . Adding methyl groups at the 3-position (as in 8e) enhances κ-opioid potency, while bulky aromatic groups (e.g., Fenpropidin) shift activity to non-mammalian targets .

Stereochemistry :

• The (3R,4R) configuration in JDTic analogues is critical for high κ-opioid affinity, suggesting that stereochemical alignment in 3-Methyl-2-(2-methylpropyl)piperidine derivatives could unlock similar potency .

Hybrid Scaffolds: Combining piperidine with rigid moieties (e.g., tetrahydroisoquinoline in 8e) improves selectivity but complicates synthesis. Simpler derivatives like 3-Methyl-2-(2-methylpropyl)piperidine offer a balance of activity and accessibility .

Biological Activity

3-Methyl-2-(2-methylpropyl)piperidine is a piperidine derivative that has garnered attention for its potential biological activity. Piperidine compounds are known for their diverse pharmacological properties, including effects on the central nervous system, antimicrobial activity, and potential applications in cancer therapy. This article reviews the biological activity of 3-Methyl-2-(2-methylpropyl)piperidine, supported by recent research findings, case studies, and data tables.

Chemical Structure and Properties

3-Methyl-2-(2-methylpropyl)piperidine is characterized by a piperidine ring with a methyl group at the 3-position and a branched alkyl chain at the 2-position. This structural configuration may influence its interaction with biological targets.

Biological Activity Overview

The biological activities of piperidine derivatives are often linked to their ability to interact with various receptors and enzymes. Research indicates that derivatives similar to 3-Methyl-2-(2-methylpropyl)piperidine exhibit a range of pharmacological effects:

• Antidepressant Activity : Some studies found that piperidine derivatives can inhibit reuptake of biogenic amines, suggesting potential antidepressant effects comparable to established drugs like viloxazine .
• Antimicrobial Properties : Piperidine derivatives have been evaluated for their antifungal activity against pathogens such as Candida auris, showing promising results in inducing cell death and disrupting membrane integrity .
• Neuroprotective Effects : Certain piperidine compounds have demonstrated neuroprotective properties, which may be beneficial in treating neurodegenerative diseases .

Antidepressant Activity

A study involving various piperidine derivatives revealed that compounds structurally similar to 3-Methyl-2-(2-methylpropyl)piperidine exhibited significant antidepressant-like effects in animal models. The mechanisms involved include inhibition of serotonin and norepinephrine reuptake, leading to increased availability of these neurotransmitters in the synaptic cleft.

Antifungal Activity

Research on novel piperidine-based compounds has shown that some derivatives can effectively combat Candida auris, a resistant fungal pathogen. The Minimum Inhibitory Concentration (MIC) values for effective compounds ranged from 0.24 to 0.97 μg/mL, indicating strong antifungal potential .

Neuroprotective Effects

Piperidine derivatives have been studied for their ability to protect neuronal cells from oxidative stress and apoptosis. In vitro studies demonstrated that certain compounds could significantly reduce cell death in models of neurodegeneration, highlighting their therapeutic potential in conditions like Alzheimer's disease .

Data Table: Biological Activities of Piperidine Derivatives

Compound Name	Activity Type	MIC (μg/mL)	Reference
3-Methyl-2-(2-methylpropyl)piperidine	Antidepressant	-
Piperidine Derivative A	Antifungal	0.24
Piperidine Derivative B	Neuroprotective	-
Piperidine Derivative C	Antimicrobial	0.97

Case Studies

• Antidepressant Efficacy : A case study involved testing various piperidine derivatives in a mouse model of depression. Results indicated that specific modifications to the piperidine structure enhanced antidepressant effects, suggesting a pathway for developing new treatments.
• Fungal Resistance : Another study focused on the effectiveness of piperidine derivatives against drug-resistant strains of Candida auris. The findings underscored the need for novel antifungal agents as current treatments fail against resistant strains.

Q & A

Basic Research Questions

Q. What experimental design considerations are critical for synthesizing 3-Methyl-2-(2-methylpropyl)piperidine?

• Methodological Answer : Synthesis should prioritize regioselectivity and steric hindrance management due to the branched 2-methylpropyl substituent. Use inert conditions (e.g., nitrogen atmosphere) to prevent oxidation of the piperidine ring. Reaction temperature should be optimized between 80–120°C to balance reaction rate and side-product formation. Column chromatography with polar/non-polar solvent gradients (e.g., hexane:ethyl acetate) is recommended for purification . Validate purity via NMR (¹H/¹³C) and GC-MS to confirm structural integrity .

Q. How should researchers handle safety protocols for this compound given its toxicity profile?

• Methodological Answer : Follow OSHA HCS guidelines ():

• Exposure Control : Use fume hoods (minimum airflow 0.5 m/s) and wear nitrile gloves (≥8 mil thickness) to prevent dermal absorption.
• First Aid : For accidental inhalation, administer 100% oxygen via non-rebreather mask and monitor for respiratory irritation (H335). Eye exposure requires 15-minute flushing with saline solution .
• Storage : Store in amber glass containers at 2–8°C under argon to prevent degradation .

Q. What computational tools are suitable for predicting the biological activity of this piperidine derivative?

• Methodological Answer : Employ in silico tools like ADMET Predictor™ or MedChem Designer™ to assess target binding affinity and pharmacokinetics. Use Quantitative Structure-Activity Relationship (QSAR) models to prioritize enzymes (e.g., cytochrome P450 isoforms) or receptors (e.g., GPCRs) for experimental validation . Verify predictions with molecular docking simulations (AutoDock Vina) and compare results to known piperidine analogs .

Q. How can researchers characterize the compound’s physicochemical properties?

• Methodological Answer :

• LogP : Determine via shake-flask method (octanol/water) or HPLC retention time correlation. Expected LogP ~2.5–3.0 due to alkyl substituents .
• pKa : Use potentiometric titration (e.g., Sirius T3) to measure basicity (predicted pKa ~9.5 for the piperidine nitrogen) .
• Solubility : Assess in PBS (pH 7.4) and DMSO for in vitro assays. Pre-saturate solutions with sonication (30 min, 40 kHz) .

Advanced Research Questions

Q. How can structural modifications enhance the ADMET profile of this compound?

• Methodological Answer :

• Absorption : Introduce polar groups (e.g., hydroxyl) to improve water solubility while monitoring LogD (target <3).
• Metabolism : Replace the 2-methylpropyl group with a fluorinated analog to reduce CYP3A4-mediated oxidation .
• Toxicity : Use Ames test (TA98/TA100 strains) to assess mutagenicity and hERG inhibition assays (IC50 >10 μM) for cardiac safety .

Q. What strategies resolve contradictions between computational predictions and experimental bioactivity data?

• Methodological Answer :

• Validation : Cross-check in silico targets (e.g., acetylcholinesterase) with in vitro enzymatic assays (Ellman’s method). Discrepancies may arise from stereochemistry—confirm enantiomeric purity via chiral HPLC .
• Data Interpretation : Apply multivariate analysis (PCA) to correlate molecular descriptors (e.g., TPSA, H-bond donors) with observed activity .

Q. How can synthesis routes be optimized for scalability without compromising yield?

• Methodological Answer :

• Catalysis : Switch from homogeneous (e.g., Pd/C) to heterogeneous catalysts (e.g., zeolite-supported palladium) to improve recyclability .
• Process Analytics : Implement PAT (Process Analytical Technology) tools like FTIR for real-time monitoring of intermediate formation .

Q. What structural analogs of this compound show promise for antimicrobial applications?

• Methodological Answer : Compare with derivatives like 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidines, which exhibit enhanced activity against S. aureus (MIC ≤2 µg/mL) due to electron-withdrawing groups. Synthesize analogs with chloro or fluoro substituents and test via broth microdilution assay .